Cas no 1095270-84-0 (3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 1095270-84-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1098615
• PubChem ID: 64688536
• Update Time: 2025-11-02

3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester
• 1095270-84-0
• AKOS014015514
• VCCMOUHBDRTRLT-UHFFFAOYSA-N
• tert-butyl 4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• tert-butyl4-methyl-3,4-dihydroquinoxaline-1(2H)-carboxylate
• SCHEMBL3109454
• tert-butyl 4-methyl-3,4-dihydroquinoxaline-1(2H)-carboxylate

• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-10-9-15(4)11-7-5-6-8-12(11)16/h5-8H,9-10H2,1-4H3
• InChI Key： VCCMOUHBDRTRLT-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2N(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8Ų

Additional information on 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester

Comprehensive Overview of 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester (CAS No. 1095270-84-0)

The compound 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester (CAS No. 1095270-84-0) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. This ester derivative of quinoxaline is widely recognized for its role as an intermediate in the development of bioactive compounds. Its unique structure, featuring a quinoxaline core and a tert-butyl ester group, makes it a valuable building block in medicinal chemistry.

In recent years, the demand for quinoxaline derivatives has surged due to their potential in drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring the 3,4-dihydroquinoxaline scaffold for its versatility in modulating biological activity. The 1,1-dimethylethyl ester moiety enhances the compound's stability, making it suitable for various synthetic applications. This aligns with the growing trend of optimizing prodrug strategies and ester-based drug delivery systems in modern pharmacology.

The synthesis of 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester typically involves multi-step organic reactions, including condensation and esterification processes. Its CAS No. 1095270-84-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's purity and structural integrity are often verified using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

From an industrial perspective, this compound is gaining attention for its potential in green chemistry initiatives. Manufacturers are focusing on sustainable synthesis routes to minimize environmental impact, a topic highly relevant to today's eco-conscious market. Additionally, its application in high-throughput screening (HTS) for drug candidates has positioned it as a key player in the pharmaceutical innovation landscape.

Frequently asked questions about 3,4-dihydro-4-methyl-1(2H)-Quinoxalinecarboxylic acid 1,1-dimethylethyl ester include inquiries about its solubility, storage conditions, and compatibility with other reagents. These queries reflect the practical challenges faced by chemists and researchers working with this compound. Addressing these concerns, the molecule exhibits moderate solubility in organic solvents like DMSO and dichloromethane, while requiring storage under inert conditions to prevent degradation.

The future outlook for CAS No. 1095270-84-0 appears promising, with ongoing studies exploring its derivatives for cancer therapeutics and neuroprotective agents. As the scientific community continues to unravel the potential of quinoxaline-based compounds, this particular ester derivative remains at the forefront of innovative drug design. Its combination of structural features and synthetic accessibility makes it a compelling subject for both academic and industrial research.